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Compound of Interest

4'-Morpholinomethyl-3,4,5-
Compound Name:

trifluorobenzophenone
CAS No.: 898770-71-3
Cat. No.: B1324810

Get Quote

Executive Summary

The synthesis of 4'-Morpholinomethyl-3,4,5-trifluorobenzophenone presents a specific
chemoselective challenge: installing a basic amine (morpholine) without triggering Nucleophilic
Aromatic Substitution (

) on the highly electron-deficient 3,4,5-trifluorophenyl ring.

While direct Friedel-Crafts acylation using morpholinomethyl-benzene is theoretically possible,
it often fails due to Lewis acid complexation with the amine. Therefore, this protocol utilizes a
Linear Late-Stage Amination Strategy. This route prioritizes yield and purity by constructing the
benzophenone core first, followed by benign functionalization.

Core Synthetic Strategy

» Friedel-Crafts Acylation: Construction of the diaryl ketone core using toluene and 3,4,5-
trifluorobenzoyl chloride.
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o Wohl-Ziegler Bromination: Radical functionalization of the benzylic methyl group.
e Chemo-Selective Amination:
displacement of the bromide by morpholine under mild conditions to avoid defluorination.

Retrosynthetic Analysis & Workflow

The following logic map illustrates the chosen pathway (blue) versus high-risk alternatives
(red).
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Figure 1: Synthetic workflow highlighting the critical path to avoid SnAr side-reactions.

Detailed Experimental Protocol

Step 1: Synthesis of 4-Methyl-3',4',5'-

trifluorobenzophenone
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This step establishes the carbon skeleton. The electron-withdrawing nature of the trifluoro-
group deactivates the acyl chloride, requiring fresh Aluminum Chloride (

).
o Reagents: 3,4,5-Trifluorobenzoyl chloride (1.0 eq), Toluene (Solvent/Reactant, 5.0 eq),

(1.1 eq).

e Solvent: Dichloromethane (DCM) or excess Toluene.
Procedure:

e Charge a flame-dried 3-neck flask with 3,4,5-Trifluorobenzoyl chloride (10.0 g, 51.4 mmol)
and anhydrous DCM (100 mL) under

atmosphere.

e Cool the solution to 0-5 °C using an ice bath.
e Add

(7.5 g, 56.5 mmol) portion-wise over 20 minutes. Note: Exothermic.[1]

e Add Toluene (5.5 mL, 51.4 mmol) dropwise. Maintain internal temperature < 10 °C.

o Allow to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC
(Hexane/EtOAc 9:1).

e Quench: Pour reaction mixture slowly onto 200 g of crushed ice/HCI mixture.
o Extract with DCM (3 x 50 mL). Wash organics with Brine, dry over

, and concentrate.

 Purification: Recrystallize from Hexane/Ethanol if necessary.
o Expected Yield: 85-90%

o Appearance: Off-white solid.[1]
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Step 2: Synthesis of 4-(Bromomethyl)-3',4',5'-
trifluorobenzophenone

Critical Control: Stop the reaction before di-bromination occurs.
e Reagents: Intermediate 1 (1.0 eq), N-Bromosuccinimide (NBS) (1.05 eq), AIBN (0.05 eq).
e Solvent:

(classic) or Trifluorotoluene (green alternative).

Procedure:

Dissolve Intermediate 1 (10.0 g, 40 mmol) in Trifluorotoluene (80 mL).
e Add NBS (7.48 g, 42 mmol) and AIBN (328 mg, 2 mmol).

¢ Heat to reflux (approx. 102 °C) for 2—4 hours.

e Endpoint: Monitor by HPLC or

-NMR. Look for the shift from methyl singlet (~2.4 ppm) to benzylic bromide singlet (~4.5
ppm).

e Cool to RT. Filter off the succinimide byproduct.
» Concentrate the filtrate.[1][2]
 Purification: Flash chromatography (Silica, 0-10% EtOAc in Hexanes).
o Expected Yield: 70—-75%
Step 3: Synthesis of 4'-Morpholinomethyi-3,4,5-

trifluorobenzophenone

Expert Insight: The 3,4,5-trifluorophenyl ring is highly susceptible to nucleophilic attack at the 4-
position (para to carbonyl). Use of heat or strong alkoxides will result in the displacement of
Fluorine by Morpholine. Perform this step at room temperature.
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» Reagents: Intermediate 2 (1.0 eq), Morpholine (1.2 eq),

(2.0 eq).

e Solvent: Acetonitrile (MeCN) or DMF.

Procedure:

Dissolve Intermediate 2 (5.0 g, 15.2 mmol) in anhydrous MeCN (50 mL).
e Add powdered

(4.2 g, 30.4 mmol).

e Add Morpholine (1.6 mL, 18.2 mmol) dropwise at RT.
e Stir at RT for 3—6 hours.

o QC Check: LC-MS should show Mass [M+H]+ = 336.1. If F-displacement occurs, mass will
shift to [M+H]+ = 403 (Morpholine adduct).

o Workup: Filter inorganic salts. Concentrate solvent.[1][3]
e Dissolve residue in EtOAc, wash with water and brine.

o Final Purification: Recrystallization from Ethanol or column chromatography (DCM/MeOH
95:5).

Analytical Data & Specifications
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Parameter Specification Method

White to pale yellow crystalline

Appearance Visual

powder
Purity > 98.0% HPLC (C18, ACN/H20)
MS (ESI+) 336.11 [M+H]+ LC-MS

7.7 (d, 2H), 7.5 (m, 2H), 7.4 (d,

1HNMR 2H), 3.7 (t, 4H), 3.5 (s, 2H), 2.4 400 MHz, CDCI3
(t, 4H)
Confirm 3 signals (or 2 if

19F NMR _ 376 MHz, CDCI3
symmetric)

Troubleshooting & Critical Parameters
Regioselectivity of Friedel-Crafts

¢ Issue: Formation of ortho-methyl isomers.

o Solution: Ensure temperature is kept < 5 °C during addition. The steric bulk of the
trifluorobenzoyl group generally favors para substitution on toluene, but temperature control

is vital.

Preventing Defluorination ()

e Mechanism: The carbonyl group activates the 4-position fluorine. Morpholine is a secondary
amine and a good nucleophile.

e Prevention:
o Do NOT use NaH or strong bases.
o Do NOT heat Step 3 above 40 °C.

o If
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impurities are observed (by MS), switch solvent to THF (lower polarity reduces

rate) and lower temperature to O °C.
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e General Benzophenone Synthesis: Olah, G. A. Friedel-Crafts and Related Reactions. Wiley-
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o Synthesis of Fluorinated Benzophenones by Iterative Nucleophilic Aromatic Substitution.
J. Org. Chem. 2007, 72, 24, 9329-9334.
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deficient ring).
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e Compound Data: PubChem CID 24724262 (4'-Morpholinomethyl-3,4,5-
trifluorobenzophenone).[4]

o Safety & Handling: Sigma-Aldrich Safety Data Sheet for 4'-Morpholinomethyl-3,4,5-
trifluorobenzophenone (CAS 898770-71-3).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 4. 4'-Morpholinomethyl-3,4,5-trifluorobenzophenone | C18H16F3NO2 | CID 24724262 -
PubChem [pubchem.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Application Note: Modular Synthesis of 4'-
Morpholinomethyl-3,4,5-trifluorobenzophenone]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1324810/docs#application-note-
modular-synthesis-of-4-morpholinomethyl-3-4-5-trifluorobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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